(3As,6S,6aS)-3-Oxohexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-6-carboxylic acid

• CAS No.: 227619-65-0
• Product Name: (3As,6S,6aS)-3-Oxohexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-6-carboxylic acid
• Molecular Formula: C6H8N2O4
• Molecular Weight: 172.14 g/mol
• IUPAC Name: (3aS,6S,6aS)-3-oxo-4,5,6,6a-tetrahydro-3aH-pyrrolo[3,4-d][1,2]oxazole-6-carboxylic acid
• Standard InChI: InChI=1S/C6H8N2O4/c9-5-2-1-7-3(6(10)11)4(2)12-8-5/h2-4,7H,1H2,(H,8,9)(H,10,11)/t2-,3-,4-/m0/s1
• Standard InChIKey: IOOKKDXVJPSSSC-HZLVTQRSSA-N
• Isomeric SMILES: C1[C@H]2[C@@H]([C@H](N1)C(=O)O)ONC2=O
• SMILES: C1C2C(C(N1)C(=O)O)ONC2=O
• Canonical SMILES: C1C2C(C(N1)C(=O)O)ONC2=O
• Description: Potent, non-competitive excitatory amino acid transporter (EAAT) blocker. Preferentially inhibits glutamate-induced [3H]D-aspartate release (IC50 = 1.2 μM) rather than [3H]L-glutamate uptake (IC50 = 16.9 μM). Moderately selective; displays no affinity for NMDA and metabotropic glutamate receptors, and low affinity for AMPA and kainate receptors (IC50 values are 35 and 45 μM respectively).
• Synonyms: (±)-3-Hydroxy-4,5,6,6a-tetrahydro-3aH-pyrrolo[3,4-d]isoxazole-6-carboxylic acid
• PubChem Compound: 15432002
• Last Modified: Nov 11 2021